2-(5-Nitro-1H-1,2,4-triazol-3-yl)acetic acid

• IUPAC Name: 2-(5-nitro-1H-1,2,4-triazol-3-yl)acetic acid
• InChI: InChI=1S/C4H4N4O4/c9-3(10)1-2-5-4(7-6-2)8(11)12/h1H2,(H,9,10)(H,5,6,7)
• InChI Key: PCLPZHBFAXIPQV-UHFFFAOYSA-N
• Canonical SMILES: C(C1=NNC(=N1)[N+](=O)[O-])C(=O)O
• Molecular Formula: C4H4N4O4
• DSSTOX Substance ID: DTXSID80362835
• Molecular Weight: 172.10 g/mol
• CAS No.: 173167-32-3

Description

2-(5-Nitro-1H-1,2,4-triazol-3-yl)acetic acid (NTA) is a highly reactive, heterocyclic organic compound that has been extensively studied for its potential applications in scientific research. NTA is a derivative of the triazole group of compounds, which are known for their unique chemical properties and biological activities.

Scientific Research Applications

• Pharmacological Applications :

  • Esters of 2-(1,2,4-triazoles-3-iltio)acetic acids, related to 2-(5-Nitro-1H-1,2,4-triazol-3-yl)acetic acid, have shown potential in exhibiting analgesic, neuroleptic, diuretic, anti-inflammatory, and mild antimicrobial activities. These compounds can also serve as intermediates for synthesizing amides, hydrazides, ilidenhidrazides, and bicyclic structures (Salionov, 2015).
  • Benzimidazole acetic acid derivatives, associated with 1,2,4-triazole, have been investigated for their anti-tubercular and antimicrobial activities (Maste et al., 2011).

• Material Science and Energetic Compounds :

  • Compounds containing the (3-nitro-1H-1,2,4-triazol-1-yl)-NNO-azoxy moiety, a variant of the this compound structure, may be of interest as energetic substances due to their good thermal stability and high calculated enthalpy of formation (Gulyaev et al., 2021).

• Chemical Properties and Synthesis :

  • A metal-free process for the synthesis of 2-(3-methyl-1H-1,2,4-triazol-1-yl) acetic acid, a close relative of this compound, has been developed. This method is atom economical, highly selective, and environmentally benign (Tortoioli et al., 2020).
  • Research on the reactivity of 3,5-bis-(4-amino-1,2,5-oxadiazol-3-yl)-1,2,4-triazole, which shares a structural motif with this compound, has led to the synthesis of various derivatives, highlighting the versatility of this chemical class (Sergievskii et al., 2005).

Safety and Hazards

The safety information for 2-(5-Nitro-1H-1,2,4-triazol-3-yl)acetic acid indicates that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, not eating, drinking or smoking when using this product, wearing protective gloves/protective clothing/eye protection/face protection, and if swallowed: Call a poison center or doctor if you feel unwell.

Mechanism of Action

Biochemical Pathways

It is known that many nitro-containing compounds can interfere with various biochemical processes, such as dna synthesis and repair, protein synthesis, and cellular respiration .

Pharmacokinetics

The compound’s predicted boiling point is 595.7±52.0 °C , and its density is 1.840±0.06 g/cm3 . These properties may influence its bioavailability and pharmacokinetics.

Action Environment

Environmental factors can influence the action, efficacy, and stability of 2-(5-Nitro-1H-1,2,4-triazol-3-yl)acetic acid. For example, the compound is thermally stable , which suggests that it may retain its efficacy under a range of temperature conditions.